6-(2-bromophenyl)-2-((3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)methyl)pyridazin-3(2H)-one

• IUPAC Name: 6-(2-bromophenyl)-2-[[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C20H15BrN4O2S/c1-28-14-8-6-13(7-9-14)20-22-18(27-24-20)12-25-19(26)11-10-17(23-25)15-4-2-3-5-16(15)21/h2-11H,12H2,1H3
• InChI Key: CMMQDDXSPGTXMG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=NOC(=N2)CN3C(=O)C=CC(=N3)C4=CC=CC=C4Br
• Molecular Formula: C20H15BrN4O2S
• Molecular Weight: 455.3 g/mol
• CAS No.: 1358745-86-4

Description

6-(2-bromophenyl)-2-((3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)methyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C20H15BrN4O2S and its molecular weight is 455.33. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Coatings

Research has demonstrated the efficacy of heterocyclic compounds, including pyridazine and oxadiazole derivatives, as antimicrobial additives in coatings and printing inks. These compounds, when incorporated into polyurethane varnish and printing ink pastes, exhibit significant antimicrobial effects against a range of microbial strains, thus offering a promising solution for enhancing the antimicrobial properties of surface coatings without compromising their physical and mechanical resistance (El‐Wahab et al., 2015).

Cardioactive Agents

Pyridazinone derivatives, including those similar to the compound , have been identified as key structural components in the development of several cardio-active agents. These agents are either in clinical use or have been subjected to clinical trials, indicating the critical role of such heterocyclic compounds in advancing cardiovascular drug development. The specific moiety discussed has been part of compounds tested for their cardioactive properties, underscoring the potential for developing new therapeutic agents in this area (Imran & Abida, 2016).

Novel Heterocyclic Compounds

The synthesis of novel heterocyclic compounds, including pyridazinones, oxadiazoles, and triazoles, has been a subject of considerable interest due to their diverse biological and pharmacological activities. Studies have explored the creation of these compounds through various synthetic routes, revealing their potential in yielding compounds with significant biological activities. This area of research highlights the versatility of heterocyclic chemistry in generating novel compounds that can be further evaluated for various therapeutic applications (Martins et al., 2009).